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Introduction
Dendritic cells (DCs) are the most potent antigen-presenting cells (APCs) and play a crucial

role in initiating and shaping adaptive immune responses. The process of "pulsing" DCs

involves loading them ex vivo with specific antigens, which they then process and present to T

cells. The ovalbumin (OVA) peptide 257-264 (SIINFEKL) is a well-characterized,

immunodominant MHC class I-restricted epitope widely used in immunological research to

study antigen presentation, T-cell activation, and the efficacy of immunotherapies.[1][2][3] This

document provides detailed protocols for pulsing bone marrow-derived dendritic cells (BMDCs)

with OVA peptide (257-264) TFA, along with methods for assessing subsequent T-cell

activation. The trifluoroacetate (TFA) salt is a common counter-ion from peptide synthesis and

should be handled appropriately during peptide reconstitution.

Core Applications
T-cell Activation Assays: Studying the activation, proliferation, and cytokine release of OVA-

specific CD8+ T cells (e.g., from OT-I transgenic mice).[4][5]

Immunotherapy and Vaccine Development: Using peptide-pulsed DCs as a cellular vaccine

to induce antigen-specific cytotoxic T lymphocyte (CTL) responses against tumors or

infectious agents.[6][7][8]
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Adjuvant and Drug Screening: Evaluating the efficacy of novel adjuvants or

immunomodulatory compounds on DC function and T-cell priming.[1][9]

Fundamental Immunology Research: Investigating the mechanisms of antigen processing

and presentation by DCs.[10][11]

Experimental Overview
The general workflow for dendritic cell pulsing with OVA peptide and subsequent analysis of T-

cell activation involves several key stages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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